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Compound of Interest

Compound Name: AMG-7980

Cat. No.: B15573735 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the phosphodiesterase 10A (PDE10A) PET

tracer, AMG-7980, against other prominent central nervous system (CNS) PET tracers. The

following sections detail quantitative performance data, experimental protocols, and relevant

biological pathways to assist researchers in selecting the most appropriate imaging agent for

their preclinical and clinical studies.

Quantitative Data Comparison
The performance of AMG-7980 is benchmarked against tracers targeting PDE10A,

neuroinflammation (TSPO), and synaptic density (SV2A). The following tables summarize key

quantitative data from studies conducted in non-human primates, providing a basis for cross-

target and within-target comparisons.

Table 1: Comparison of PDE10A PET Tracers in Non-Human Primates
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Tracer Target
Brain
Region

Binding
Potential
(BPND)

Modeling
Method

Species

[11C]AMG-

7980
PDE10A Caudate 0.42 SRTM Not Specified

Putamen 0.76 SRTM Not Specified

Globus

Pallidus
0.75 SRTM Not Specified

[18F]AMG-

580
PDE10A Putamen 3.16 Logan Rhesus

Caudate 2.34 Logan Rhesus

Putamen 2.92 SRTM Rhesus

Caudate 2.01 SRTM Rhesus

[11C]MP-10 PDE10A Not Specified - - Baboon

[18F]MNI-659 PDE10A Not Specified - -
Cynomolgus

Monkey

[11C]TZ1964

B
PDE10A Not Specified - -

Cynomolgus

Monkey

SRTM: Simplified Reference Tissue Model; Logan: Logan Graphical Analysis.

Table 2: Performance of Alternative CNS PET Tracers in Non-Human Primates
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Tracer Target
Brain
Region

Outcome
Measure

Value
Modeling
Method

Species

[11C]PBR2

8

TSPO

(Neuroinfla

mmation)

Whole

Brain

VT

Increase

(post-LPS)

29-62%

2-Tissue

Compartm

ent

Baboon

[11C]UCB-

J

SV2A

(Synaptic

Density)

Gray

Matter

Regions

VT
~25-55

mL/cm³

1-Tissue

Compartm

ent

Rhesus

Macaque

VT: Volume of Distribution; LPS: Lipopolysaccharide.

Experimental Protocols
Detailed methodologies are crucial for the accurate interpretation and replication of PET

imaging studies. Below are summaries of the experimental protocols used for the cited tracers.

[11C]AMG-7980 (PDE10A Imaging)
Radiosynthesis: [11C]AMG-7980 was prepared via a one-pot, two-step reaction.[1]

Animal Model: Non-human primates.[1]

Imaging Protocol: Dynamic PET scans were performed following either a bolus or a bolus

plus constant infusion of the tracer.[1]

Data Analysis: Regions of interest (ROIs) were delineated on co-registered MRI scans. The

simplified reference tissue model (SRTM) was used to derive the binding potential (BPND),

with the thalamus serving as the reference tissue.[1]

[11C]PBR28 (TSPO Imaging)
Radiosynthesis: The precursor for [11C]PBR28 was obtained from the NIMH Chemical

Synthesis and Drug Supply Program.[2]

Animal Model: Female baboons (Papio anubis).[2][3]
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Imaging Protocol: Dynamic PET scans were conducted before and at various time points

after intravenous administration of lipopolysaccharide (LPS) to induce systemic

inflammation.[2][3]

Data Analysis: A two-tissue compartmental model was employed, using a metabolite-

corrected arterial plasma curve as the input function to calculate the total volume of

distribution (VT).[2][3]

[11C]UCB-J (SV2A Imaging)
Radiosynthesis: [11C]UCB-J was synthesized by 11C-methylation of the 3-pyridyl

trifluoroborate precursor using 11C-methyl iodide via a Suzuki-Miyaura cross-coupling

reaction.[4][5]

Animal Model: Rhesus macaques.[4][5]

Imaging Protocol: Dynamic PET scans of 2 hours were acquired with arterial sampling to

obtain the input function.[4][5]

Data Analysis: The regional volume of distribution (VT) was estimated using a one-tissue

compartment model.[4][5]

Signaling Pathways and Experimental Workflow
The following diagrams illustrate the biological pathways targeted by each class of tracer and a

generalized experimental workflow for CNS PET imaging.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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